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Compound of Interest

Compound Name: AH 9

Cat. No.: B1177876 Get Quote

An in-depth analysis of the requested "AH 9 compound" reveals that this designation is not

unique to a single molecule. Scientific literature and databases refer to several distinct

chemical entities as "AH 9," "Compound 9," or similar variations. This ambiguity makes it

impossible to provide a singular, comprehensive pharmacological profile as requested.

The following compounds have been identified under similar names, each with a unique

pharmacological profile:

AH-9 (Hydrazine Derivative): This compound has been investigated for its hypoglycemic and

antioxidant properties.[1]

AN-9 (Pivaloyloxymethyl Butyrate): A histone deacetylase (HDAC) inhibitor with

demonstrated anticancer activity.[2]

Compound 9a: A novel synthetic histone deacetylase (HDAC) inhibitor with anti-inflammatory

effects.[3]

Compound 9 (M3-Selective Positive Allosteric Modulator): A modulator of the M3 muscarinic

acetylcholine receptor.[4]

ARA9 (Ah Receptor-Associated Protein 9): A protein that interacts with the aryl hydrocarbon

receptor, also known as AIP or XAP2.[5]
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ACAD-9 (Acyl-CoA Dehydrogenase 9): A novel enzyme involved in the mitochondrial beta-

oxidation of unsaturated fatty acids.[6]

9-Anilinoacridines (e.g., Compound 13): A class of compounds investigated for their

antimalarial activity.[7]

To proceed with generating a detailed technical guide, it is crucial to first identify the specific

"AH 9 compound" of interest from the list above. Once the user provides this clarification, a

comprehensive pharmacological profile can be compiled, including quantitative data,

experimental protocols, and the mandatory visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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